(3-ethoxypropyl)(methyl)amine
Description
“(3-ethoxypropyl)(methyl)amine” is employed as an intermediate used in the production of dyestuff and cosmetics . It is also used to partially open the rigid oxetane chain and to identify Hsp70 modulators . It is mainly used for the synthesis of disperse red 90 .
Synthesis Analysis
The synthesis of amines like “(3-ethoxypropyl)(methyl)amine” can be achieved through various methods. One common method is the alkylation of amines, where primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide .
Molecular Structure Analysis
The molecular structure of “(3-ethoxypropyl)(methyl)amine” is characterized by the presence of an amine functional group . The nitrogen in these compounds is bonded to three different groups, making its configuration chiral .
Chemical Reactions Analysis
Amines like “(3-ethoxypropyl)(methyl)amine” undergo various chemical reactions. They can be converted into alkenes by an elimination reaction . They also react rapidly with acid chlorides or acid anhydrides to form amides .
Physical And Chemical Properties Analysis
Amines have unique physical and chemical properties. They are typically pyramidal in shape, with the non-bonding electron pair pointing to the unoccupied corner of a tetrahedral region . The boiling points and water solubility of amines are influenced by hydrogen bonding .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-ethoxypropyl)(methyl)amine involves the reaction of 3-chloropropyl ethyl ether with methylamine.", "Starting Materials": [ "3-chloropropyl ethyl ether", "methylamine" ], "Reaction": [ "Add 3-chloropropyl ethyl ether to a reaction flask", "Add methylamine to the reaction flask", "Heat the reaction mixture to 80-90°C for 6-8 hours", "Cool the reaction mixture to room temperature", "Extract the product with diethyl ether", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
884660-21-3 |
Molecular Formula |
C6H15NO |
Molecular Weight |
117.2 |
Purity |
95 |
Origin of Product |
United States |
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